Cas no 5736-97-0 (Benzaldehyde,3,5-diiodo-4-propoxy-)

Benzaldehyde,3,5-diiodo-4-propoxy- structure
5736-97-0 structure
Product Name:Benzaldehyde,3,5-diiodo-4-propoxy-
CAS No:5736-97-0
MF:C16H15N3S
MW:281.375401735306
CID:384238
PubChem ID:854616
Update Time:2025-04-19

Benzaldehyde,3,5-diiodo-4-propoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3,5-diiodo-4-propoxy-
    • 4-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
    • F0311-0906
    • CBMicro_029935
    • AKOS005362445
    • BIM-0029767.P001
    • 92969-15-8
    • 4-(o-tolyl)-5-(p-tolyl)-4H-1,2,4-triazole-3-thiol
    • 4-(2-methylphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
    • DTXSID70357593
    • 5736-97-0
    • SCHEMBL10012631
    • 4-O-TOLYL-5-P-TOLYL-4H-(1,2,4)TRIAZOLE-3-THIOL
    • Inchi: 1S/C16H15N3S/c1-11-7-9-13(10-8-11)15-17-18-16(20)19(15)14-6-4-3-5-12(14)2/h3-10H,1-2H3,(H,18,20)
    • InChI Key: ULZZRAYOQWREQK-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=CC(C)=CC=2)N1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 281.09885
  • Monoisotopic Mass: 281.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 27.63
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